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For researchers, scientists, and professionals in drug development, understanding the nuances

of fungicide cross-resistance is paramount for sustainable disease management and the

development of novel antifungal agents. This guide provides an objective comparison of the

performance of Flufenoxystrobin, a quinone outside inhibitor (QoI) fungicide, with non-

strobilurin fungicides, supported by experimental data on cross-resistance patterns.

Flufenoxystrobin, like other strobilurin fungicides, acts by inhibiting mitochondrial respiration

at the Qo site of the cytochrome bc1 complex. This specific mode of action makes the entire

class of QoI fungicides prone to resistance development through a single point mutation

(G143A) in the cytochrome b gene. A critical question for resistance management is whether

resistance to strobilurins confers resistance to fungicides with different modes of action.

Generally, cross-resistance is not expected between fungicides with different target sites.

However, the emergence of multi-drug resistance mechanisms in fungal pathogens

necessitates a closer examination of these interactions.

Quantitative Comparison of Fungicide Efficacy
The following tables summarize the 50% effective concentration (EC50) values from studies on

fungal pathogens with varying sensitivity to QoI fungicides and other chemical classes. Lower

EC50 values indicate higher antifungal activity.

Case Study 1: Botrytis cinerea (Gray Mold)
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A study on Botrytis cinerea isolates from kiwifruit provides a clear example of multiple

resistance. Isolates resistant to the QoI fungicide pyraclostrobin were tested against a range of

non-strobilurin fungicides.

Fungicide
Class

Active
Ingredient

B. cinerea
(QoI-Sensitive)
EC50 (mg/L)

B. cinerea
(QoI-Resistant)
EC50 (mg/L)

Resistance
Factor (RF)

QoI Pyraclostrobin 0.04 - 0.14 16 to >50 >114

SDHI Boscalid 0.9 - 5.2 >50 >9.6

Anilinopyrimidine Cyprodinil - - -

Hydroxyanilide Fenhexamid
No resistance

found

No resistance

found
-

Phenylpyrrole Fludioxonil
No resistance

found

No resistance

found
-

Dicarboximide Iprodione - - -

Benzimidazole Carbendazim - - -

Data synthesized from a study on Botrytis cinerea isolates from kiwifruit.[1][2] The study found

that all isolates resistant to pyraclostrobin also showed resistance to the SDHI fungicide

boscalid, indicating a multiple resistance phenotype in these field isolates.[1] However, no

resistance was detected against fenhexamid and fludioxonil.[1][2]

Case Study 2: Ustilaginoidea virens (Rice False Smut)
Research on Ustilaginoidea virens explicitly investigated the cross-resistance between QoI

fungicides (azoxystrobin and pyraclostrobin) and fungicides from the benzimidazole and DMI

classes.
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Fungicide Class Active Ingredient
Correlation with
QoI Fungicides

Cross-Resistance
Observed

Benzimidazole Carbendazim
No significant

correlation
No

DMI Difenoconazole
No significant

correlation
No

DMI Prochloraz
No significant

correlation
No

DMI Tebuconazole
No significant

correlation
No

Based on a study of 179 isolates of Ustilaginoidea virens.[3] The study concluded that there

was no cross-resistance between the tested QoI fungicides and carbendazim or the DMI

fungicides.[3]

Experimental Protocols
The data presented in this guide are primarily derived from in vitro sensitivity assays. A

commonly employed method is the mycelial growth inhibition assay.

Mycelial Growth Inhibition Assay
This protocol outlines a standard method for determining the EC50 of a fungicide.

Media Preparation: Potato Dextrose Agar (PDA) is prepared and autoclaved. After cooling to

approximately 50-60°C, a stock solution of the test fungicide (dissolved in a solvent like

acetone or dimethyl sulfoxide) is added to the molten agar to achieve a series of final

concentrations. The same concentration of the solvent is added to the control plates. For QoI

fungicides, salicylhydroxamic acid (SHAM) is often added to the medium to inhibit the

alternative oxidase (AOX) respiratory pathway, ensuring that the inhibitory effects of the QoI

fungicide are accurately measured.

Inoculation: Mycelial plugs are taken from the actively growing edge of a fungal colony

cultured on non-amended PDA. A single plug is placed in the center of each fungicide-
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amended and control plate.

Incubation: The plates are incubated in the dark at a temperature optimal for the growth of

the specific fungal species.

Data Collection: After a defined incubation period, the diameter of the fungal colony is

measured in two perpendicular directions.

EC50 Calculation: The percentage of mycelial growth inhibition is calculated for each

fungicide concentration relative to the growth on the control plates. The EC50 value is then

determined by probit analysis or by regressing the percentage of inhibition against the

logarithm of the fungicide concentration.
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Mycelial Growth Inhibition Assay Workflow

Fungal Stress Response Signaling Pathways
Fungi possess conserved signaling pathways to respond to environmental stresses, including

exposure to fungicides. The High Osmolarity Glycerol (HOG) and Cell Wall Integrity (CWI)

pathways are two of the most critical. Understanding these pathways can provide insights into

potential mechanisms of fungicide tolerance and resistance.
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Key Fungal Stress Response Pathways

Logical Relationship of Cross-Resistance
The relationship between different fungicide classes and the development of resistance can be

visualized to understand the principles of cross-resistance and multiple resistance.
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Mode of Action

Resistance Mechanism

Outcome

QoI (e.g., Flufenoxystrobin)
Targets Cytochrome bc1

Target Site Mutation
(e.g., G143A in cytb)

Selection Pressure

DMI
Targets Sterol Demethylation

Multiple Resistance
(Multiple target site mutations

or efflux pumps)

Selection Pressure

SDHI
Targets Succinate Dehydrogenase

Selection Pressure

Cross-Resistance
(to other QoIs)

No Cross-Resistance
(to DMIs, SDHIs in some cases)

Resistance to Multiple
Fungicide Classes

Click to download full resolution via product page

Cross-Resistance vs. Multiple Resistance

In conclusion, while Flufenoxystrobin and other QoI fungicides are generally not cross-

resistant with fungicides from different mode-of-action groups, the emergence of fungal isolates

with multiple resistance mechanisms underscores the importance of integrated pest

management strategies. This includes the rotation of fungicides with different modes of action

and monitoring fungal populations for shifts in sensitivity. The experimental protocols and an

understanding of the underlying signaling pathways are crucial for the continued development

of effective and durable antifungal solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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